Cas no 2305567-26-2 (2-(5-Formyl-1H-pyrrol-2-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide)

• Product Name: 2-(5-Formyl-1H-pyrrol-2-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide
• CAS No: 2305567-26-2
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 6338436
• PubChem ID: 137927835
• Update Time: 2025-10-30

2-(5-Formyl-1H-pyrrol-2-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Formyl-1H-pyrrol-2-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide
• EN300-26602249
• Z3300224023
• 2305567-26-2
• 2-(5-formyl-1H-pyrrol-2-yl)-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}acetamide

• Inchi： 1S/C18H19N3O3/c22-12-15-6-5-14(20-15)10-17(23)19-11-13-3-7-16(8-4-13)21-9-1-2-18(21)24/h3-8,12,20H,1-2,9-11H2,(H,19,23)
• InChI Key： UZDDQTNFKBSWPQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(CNC(CC2=CC=C(C=O)N2)=O)=CC=1

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.3Ų

Additional information on 2-(5-Formyl-1H-pyrrol-2-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide

Introduction to 2-(5-Formyl-1H-pyrrol-2-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide (CAS No. 2305567-26-2)

2-(5-Formyl-1H-pyrrol-2-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2305567-26-2, belongs to a class of molecules that exhibit promising properties for drug discovery and development. Its molecular structure incorporates several key functional groups, including a formyl group, a pyrrole ring, and a phenyl ring substituted with a pyrrolidine moiety, which collectively contribute to its chemical reactivity and biological functionality.

The compound's structure is characterized by a central acetylamide group linked to a phenyl ring, which is further substituted with a pyrrolidine ring at the 4-position. This arrangement creates a multifaceted scaffold that can interact with various biological targets. The presence of the formyl group (CHO) on the pyrrole ring suggests potential for condensation reactions, while the acetylamide moiety (-CONH₂) provides a site for further derivatization and functionalization. These features make 2-(5-formyl-1H-pyrrol-2-yl)-N-[4-(2-oxopyrrolidin-1-yl)phenyl]acetamide a versatile building block for synthesizing more complex molecules with tailored biological properties.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The pyrrole core, in particular, is a privileged scaffold in medicinal chemistry, known for its role in numerous pharmacologically active agents. The derivative 2-(5-formyl-1H-pyrrol-2-yl)-N-[4-(2-oxopyrrolidin-1-yl)phenyl]acetamide leverages this structural motif to explore new pharmacological avenues. The formyl group on the pyrrole ring can be readily converted into other functional groups such as alcohols or amides, enabling the synthesis of diverse analogs for biochemical evaluation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of novel therapeutic agents. The combination of the pyrrole and phenyl rings provides a platform for designing molecules that can modulate biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders. For instance, pyrrole derivatives have been shown to exhibit inhibitory activity against various enzymes and receptors, making them valuable candidates for drug development. The specific substitution pattern in [CAS No. 2305567-26] suggests that it may interact with targets involved in signal transduction or metabolic processes.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such complex molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes of [CAS No. 2305567] to potential biological targets, thereby guiding the development of more effective derivatives. This approach has been particularly useful in identifying lead compounds for further medicinal chemistry optimization. The formyl group and acetylamide functionalities provide multiple points for chemical modification, allowing for the exploration of structure–activity relationships (SARs) that can enhance potency and selectivity.

The synthesis of [CAS No. 2305567] involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include formylation reactions at the pyrrole ring, nucleophilic substitution at the phenyl ring, and condensation reactions involving the acetylamide group. These steps require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reliance on traditional labor-intensive processes.

The biological evaluation of [CAS No. 2305567] has begun to reveal its potential as a pharmacological tool. Initial studies have demonstrated interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various disease states. Additionally, the compound's ability to cross-react with biomolecules suggests it may serve as a probe for understanding cellular signaling pathways. Such insights are invaluable for developing targeted therapies that address specific disease mechanisms.

Future research directions may focus on expanding the chemical diversity of this scaffold by incorporating additional functional groups or exploring different substitution patterns on the phenyl ring and pyrrole core. Biocatalytic methods could also be employed to streamline synthetic routes and improve sustainability in drug production. Furthermore, investigating the compound's behavior in vitro and in vivo will provide critical data on its efficacy and safety profiles before it can be considered for clinical development.

In conclusion,[CAS No: 2305567] represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve,[CAS No: 2305567] may play an important role in shaping new therapeutic strategies across multiple therapeutic areas.